Cas no 40678-80-6 (4-5-(Pyridin-3-yl)-1,2,4-oxadiazol-3-ylphenol)

• Product Name: 4-5-(Pyridin-3-yl)-1,2,4-oxadiazol-3-ylphenol
• CAS No: 40678-80-6
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 324005
• PubChem ID: 135797916
• Update Time: 2025-06-13

4-5-(Pyridin-3-yl)-1,2,4-oxadiazol-3-ylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[5-(3-pyridinyl)-1,2,4-oxadiazol-3-yl]-
• 4-(5-pyridin-3-yl-1,2,4-oxadiazol-3-ylidene)cyclohexa-2,5-dien-1-one
• SCHEMBL8051460
• AKOS005206146
• Z361952348
• 4-(5-pyridin-3-yl-1,2,4-oxadiazol-3-yl)phenol
• DTXSID70530309
• EN300-68849
• 4-[5-(pyridin-3-yl)-1,2,4-oxadiazol-3-yl]phenol
• CS-0258017
• 4-[5-(Pyridin-3-yl)-1,2,4-oxadiazol-3(2H)-ylidene]cyclohexa-2,5-dien-1-one
• 40678-80-6
• 4-5-(Pyridin-3-yl)-1,2,4-oxadiazol-3-ylphenol

• Inchi： 1S/C13H9N3O2/c17-11-5-3-9(4-6-11)12-15-13(18-16-12)10-2-1-7-14-8-10/h1-8,17H
• InChI Key： ITZRJPURXTWICR-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CC=2)=NC(C2C=CC(=CC=2)O)=N1

Computed Properties

• Exact Mass: 239.069476538g/mol
• Monoisotopic Mass: 239.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72Ų

Additional information on 4-5-(Pyridin-3-yl)-1,2,4-oxadiazol-3-ylphenol

Comprehensive Overview of 4-5-(Pyridin-3-yl)-1,2,4-oxadiazol-3-ylphenol (CAS No. 40678-80-6)

4-5-(Pyridin-3-yl)-1,2,4-oxadiazol-3-ylphenol (CAS No. 40678-80-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. The compound features a pyridine ring fused with an oxadiazole moiety, making it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications as a kinase inhibitor, antioxidant, or fluorescent probe, aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like 4-5-(Pyridin-3-yl)-1,2,4-oxadiazol-3-ylphenol has surged, driven by their role in developing targeted therapies for chronic diseases. The compound’s molecular structure allows for selective interactions with biological targets, a feature highly sought after in cancer research and neurodegenerative disease studies. Its phenolic group further enhances its utility as a radical scavenger, addressing growing interest in oxidative stress mitigation strategies.

Synthetic routes to CAS No. 40678-80-6 often involve cyclocondensation reactions between 3-pyridinecarbonitrile derivatives and hydroxylamine, followed by oxidative cyclization. This methodology aligns with green chemistry principles, as researchers increasingly prioritize atom-efficient synthesis and catalyst optimization. The compound’s solubility profile (moderate in polar organic solvents) makes it suitable for formulation development, a critical consideration for drug delivery systems.

From a material science perspective, 4-5-(Pyridin-3-yl)-1,2,4-oxadiazol-3-ylphenol exhibits intriguing photophysical properties. Its conjugated system enables potential use in organic electronics, such as OLEDs or sensors, responding to the global push for energy-efficient technologies. Studies have explored its charge-transfer characteristics, which are relevant for photocatalysis applications—a hot topic in renewable energy research.

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry, with particular emphasis on purity validation for biomedical applications. The thermal stability of CAS No. 40678-80-6 (decomposition above 250°C) further supports its use in high-temperature material processing, answering industry needs for heat-resistant polymers.

Emerging studies suggest derivatives of 4-5-(Pyridin-3-yl)-1,2,4-oxadiazol-3-ylphenol may exhibit antimicrobial activity, timely given the search for novel antibiotic alternatives. Its metal-chelating ability also opens doors for catalytic applications, particularly in asymmetric synthesis—a frontier in chiral drug production. These multidisciplinary applications position the compound as a valuable building block in medicinal chemistry and advanced materials.

Regulatory aspects of 40678-80-6 emphasize its classification as a research chemical, with handling requiring standard laboratory precautions. The scientific community continues to investigate its structure-activity relationships, with computational molecular docking studies accelerating discovery. As AI-driven drug design gains traction, compounds like this benefit from in silico screening pipelines that predict bioactivity and ADMET properties.

Future directions for 4-5-(Pyridin-3-yl)-1,2,4-oxadiazol-3-ylphenol research include exploring its supramolecular chemistry potential and polymeric derivatives. With the biotech industry increasingly adopting fragment-based drug discovery, this compound’s molecular weight (263.24 g/mol) and hydrogen bond donors/acceptors make it an ideal candidate for lead optimization programs addressing unmet medical needs.